Cas no 78958-22-2 ( )

• Product Name: &nbsp
• CAS No: 78958-22-2
• MF: C₉H₁₀ClNO₂
• MW: 199.634201526642
• CID: 984423
• PubChem ID: 287596
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)-3-hydroxypropanamide
• AC1L67QA
• AC1Q3MJI
• AC1Q7CHD
• AR-1J8528
• NSC147656
• NSC-147656
• SureCN9373098
• SCHEMBL9373098
• DTXSID10301974
• 78958-22-2
•  

• Inchi： 1S/C9H10ClNO2/c10-7-2-1-3-8(6-7)11-9(13)4-5-12/h1-3,6,12H,4-5H2,(H,11,13)
• InChI Key： IRJJFJRDRASSLM-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC(CCO)=O

Computed Properties

• Exact Mass: 199.0401
• Monoisotopic Mass: 199.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.344
• Boiling Point: 416.5°Cat760mmHg
• Flash Point: 205.7°C
• PSA: 49.33
• LogP: 1.73390